Cas no 82260-13-7 (5,7-dimethoxy-2,3-dihydro-1H-indole)

• Product Name: 5,7-dimethoxy-2,3-dihydro-1H-indole
• CAS No: 82260-13-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4203119
• PubChem ID: 13396024
• Update Time: 2025-06-12

5,7-dimethoxy-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-5,7-dimethoxy-
• 5,7-dimethoxy-2,3-dihydro-1H-indole
• HDA26013
• EN300-138247
• 82260-13-7
• AKOS009132817

• Inchi： 1S/C10H13NO2/c1-12-8-5-7-3-4-11-10(7)9(6-8)13-2/h5-6,11H,3-4H2,1-2H3
• InChI Key： IETAQEIOCLJARC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1NCC2)OC

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5,7-dimethoxy-2,3-dihydro-1H-indole

Recent Advances in the Study of 5,7-dimethoxy-2,3-dihydro-1H-indole (CAS: 82260-13-7)

The compound 5,7-dimethoxy-2,3-dihydro-1H-indole (CAS: 82260-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its indole core structure with methoxy substitutions at the 5 and 7 positions, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its relevance in drug discovery and development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of biologically active molecules. Researchers have developed novel synthetic routes to produce 5,7-dimethoxy-2,3-dihydro-1H-indole with high yield and purity, optimizing reaction conditions to minimize by-products and improve scalability. These advancements are crucial for ensuring the compound's availability for further pharmacological evaluation and potential commercialization.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 5,7-dimethoxy-2,3-dihydro-1H-indole exhibits notable anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that these properties may be linked to the compound's ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress. These findings highlight the compound's potential as a lead candidate for the development of new therapeutics targeting neurodegenerative diseases and chronic inflammatory conditions.

Furthermore, structural analogs of 5,7-dimethoxy-2,3-dihydro-1H-indole have been synthesized and evaluated for their bioactivity, revealing structure-activity relationships (SAR) that could guide future drug design efforts. For instance, modifications to the methoxy groups or the dihydroindole core have been shown to influence the compound's binding affinity to target proteins and its overall pharmacokinetic profile. These insights are invaluable for medicinal chemists aiming to optimize the compound's efficacy and safety.

Another noteworthy development is the exploration of 5,7-dimethoxy-2,3-dihydro-1H-indole in combination therapies. Preliminary studies indicate that the compound may enhance the efficacy of existing drugs, particularly in oncology, by sensitizing cancer cells to chemotherapy or reducing drug resistance. This synergistic effect opens up new avenues for research into combination regimens that could improve patient outcomes in hard-to-treat cancers.

Despite these promising findings, challenges remain in the clinical translation of 5,7-dimethoxy-2,3-dihydro-1H-indole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, the latest research on 5,7-dimethoxy-2,3-dihydro-1H-indole (CAS: 82260-13-7) underscores its potential as a versatile scaffold for drug discovery. Advances in synthesis, mechanistic understanding, and therapeutic applications position this compound as a valuable asset in the development of next-generation pharmaceuticals. Future studies should focus on overcoming translational hurdles and expanding the scope of its clinical utility.